Cas no 117968-06-6 (Phosphonium, tetrakis(4-methoxyphenyl)-, iodide)

Phosphonium, tetrakis(4-methoxyphenyl)-, iodide structure
117968-06-6 structure
Product Name:Phosphonium, tetrakis(4-methoxyphenyl)-, iodide
CAS No:117968-06-6
MF:C28H28IO4P
MW:586.39776134491
CID:3662289
Update Time:2025-04-22

Phosphonium, tetrakis(4-methoxyphenyl)-, iodide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, tetrakis(4-methoxyphenyl)-, iodide
    • Phosphonium, tetrakis(4-methoxyphenyl)-, iodide (1:1)
    • Inchi: 1S/C28H28O4P.HI/c1-29-21-5-13-25(14-6-21)33(26-15-7-22(30-2)8-16-26,27-17-9-23(31-3)10-18-27)28-19-11-24(32-4)12-20-28;/h5-20H,1-4H3;1H/q+1;/p-1
    • InChI Key: GPRUWKNQEBJUHU-UHFFFAOYSA-M
    • SMILES: [P+](C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)C1C=CC(OC)=CC=1.[I-]

Phosphonium, tetrakis(4-methoxyphenyl)-, iodide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Tetraphosphorus Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Benzene ,  Acetonitrile ;  18 h, rt
Reference
Direct catalytic transformation of white phosphorus into arylphosphines and phosphonium salts
Lennert, Ulrich; et al, Nature Catalysis, 2019, 2(12), 1101-1106

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Sodium phosphide (Na(H2P)) Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Acetonitrile ;  24 h, rt
Reference
Photocatalytic Arylation of P4 and PH3: Reaction Development Through Mechanistic Insight
Rothfelder, Robin; et al, Angewandte Chemie, 2021, 60(46), 24650-24658

Phosphonium, tetrakis(4-methoxyphenyl)-, iodide Raw materials

Phosphonium, tetrakis(4-methoxyphenyl)-, iodide Preparation Products

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